![molecular formula C16H19N5O4S B2362644 N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide CAS No. 1235662-99-3](/img/structure/B2362644.png)
N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide
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Description
N,N,4-trimethyl-2-(2-(N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamido)acetamido)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C16H19N5O4S and its molecular weight is 377.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Modification
The synthesis of related compounds involves innovative methodologies to introduce specific functional groups, enhancing their biological activities. For instance, Dondoni et al. (1994) synthesized an isomer of N-acetylneuraminic acid with the acetamido group at C-4, using a stereoselective 1,4-conjugate addition, highlighting a novel approach to structural modification of bioactive compounds (Dondoni, Boscarato, & Marra, 1994).
Biological Activities and Applications
Compounds structurally similar to the one have shown significant biological activities, such as anti-inflammatory and analgesic properties. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, which exhibited COX-1/COX-2 inhibition, analgesic, and anti-inflammatory activities, suggesting their potential as therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Antifungal Agents
Research into the antimicrobial and antifungal efficacy of related compounds has been extensive. For example, Gouda et al. (2010) developed new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety, which showed promising antimicrobial activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Anticancer Activity
The exploration of anticancer activities is a significant area of research. Atta and Abdel‐Latif (2021) synthesized new thiophene-based compounds, demonstrating good inhibitory activity against various cancer cell lines, thereby highlighting the potential of structurally related compounds in cancer therapy (Atta & Abdel‐Latif, 2021).
Properties
IUPAC Name |
N,N,4-trimethyl-2-[[2-[methyl-(6-oxo-1H-pyridine-3-carbonyl)amino]acetyl]amino]-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O4S/c1-9-13(15(25)20(2)3)26-16(18-9)19-12(23)8-21(4)14(24)10-5-6-11(22)17-7-10/h5-7H,8H2,1-4H3,(H,17,22)(H,18,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDFUEPICWBBMNW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)CN(C)C(=O)C2=CNC(=O)C=C2)C(=O)N(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.